Cas no 2171577-35-6 (1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutanecarbonyl}azepane-2-carboxylic acid)

• Product Name: 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutanecarbonyl}azepane-2-carboxylic acid
• CAS No: 2171577-35-6
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5951514
• PubChem ID: 165537685
• Update Time: 2025-06-14

1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutanecarbonyl}azepane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutanecarbonyl}azepane-2-carboxylic acid
• 1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutanecarbonyl}azepane-2-carboxylic acid
• EN300-1510150
• 2171577-35-6

• Inchi： 1S/C28H32N2O5/c31-25(32)24-13-2-1-7-16-30(24)26(33)28(14-8-15-28)18-29-27(34)35-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,23-24H,1-2,7-8,13-18H2,(H,29,34)(H,31,32)
• InChI Key： PDJWVFKCNDFZCW-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)N1CCCCCC1C(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutanecarbonyl}azepane-2-carboxylic acid

Recent Advances in the Study of 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutanecarbonyl}azepane-2-carboxylic acid (CAS: 2171577-35-6)

The compound 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutanecarbonyl}azepane-2-carboxylic acid (CAS: 2171577-35-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptidomimetics and other bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

One of the key areas of research involving this compound is its role in the synthesis of cyclic peptides and peptidomimetics. The presence of the azepane-2-carboxylic acid moiety and the Fmoc-protected aminomethylcyclobutane group makes it a versatile building block for constructing constrained peptide scaffolds. These scaffolds are essential for enhancing the stability and bioavailability of peptide-based therapeutics. Recent publications have demonstrated its utility in the solid-phase peptide synthesis (SPPS) of cyclic peptides targeting GPCRs and ion channels.

In addition to its synthetic applications, 2171577-35-6 has been investigated for its pharmacological properties. Preliminary in vitro studies suggest that derivatives of this compound exhibit inhibitory activity against certain proteases, including cathepsins and matrix metalloproteinases (MMPs). These findings highlight its potential as a lead compound for the development of novel therapeutics for conditions such as cancer, inflammatory diseases, and neurodegenerative disorders. However, further in vivo studies are required to validate these observations and assess the compound's pharmacokinetic and safety profiles.

The structural complexity of 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutanecarbonyl}azepane-2-carboxylic acid also presents challenges in its synthesis and purification. Recent advancements in synthetic methodologies, including flow chemistry and microwave-assisted synthesis, have improved the efficiency and yield of its production. These technological innovations are expected to facilitate broader adoption of this compound in both academic and industrial research settings.

Looking ahead, the continued exploration of 2171577-35-6 and its derivatives holds promise for uncovering new therapeutic avenues. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these findings into clinically relevant applications. Future research should focus on optimizing the compound's physicochemical properties, elucidating its mechanism of action, and evaluating its efficacy in preclinical models.